Oxisopred Oxisopred
Brand Name: Vulcanchem
CAS No.: 18118-80-4
VCID: VC0100321
InChI: InChI=1S/C21H28O6/c1-19-8-7-14(23)17(19)13(22)5-4-11-12-6-9-21(26,18(25)27-3)20(12,2)10-15(24)16(11)19/h7-8,11-12,15-17,24,26H,4-6,9-10H2,1-3H3/t11-,12-,15-,16+,17?,19+,20-,21-/m0/s1
SMILES:
Molecular Formula: C21H28O6
Molecular Weight: 376.4 g/mol

Oxisopred

CAS No.: 18118-80-4

Cat. No.: VC0100321

Molecular Formula: C21H28O6

Molecular Weight: 376.4 g/mol

* For research use only. Not for human or veterinary use.

Oxisopred - 18118-80-4

Specification

CAS No. 18118-80-4
Molecular Formula C21H28O6
Molecular Weight 376.4 g/mol
IUPAC Name methyl (1S,2R,10S,11S,14R,15S,17S)-14,17-dihydroxy-2,15-dimethyl-5,7-dioxotetracyclo[8.7.0.02,6.011,15]heptadec-3-ene-14-carboxylate
Standard InChI InChI=1S/C21H28O6/c1-19-8-7-14(23)17(19)13(22)5-4-11-12-6-9-21(26,18(25)27-3)20(12,2)10-15(24)16(11)19/h7-8,11-12,15-17,24,26H,4-6,9-10H2,1-3H3/t11-,12-,15-,16+,17?,19+,20-,21-/m0/s1
Standard InChI Key KRYLHOFPHHPHIN-GJUVZVFTSA-N
Isomeric SMILES C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)OC)O)CCC(=O)C4[C@@]3(C=CC4=O)C)O
Canonical SMILES CC12CC(C3C(C1CCC2(C(=O)OC)O)CCC(=O)C4C3(C=CC4=O)C)O

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